Cas no 2097915-97-2 (N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-4-(trifluoromethoxy)benzamide)

• Product Name: N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-4-(trifluoromethoxy)benzamide
• CAS No: 2097915-97-2
• MF: C₁₈H₁₄F₃NO₃S₂
• MW: 413.433872699738
• CID: 6409724
• PubChem ID: 126854833
• Update Time: 2025-05-26

N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-4-(trifluoromethoxy)benzamide
• N-[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]-4-(trifluoromethoxy)benzamide
• F6517-2265
• N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-4-(trifluoromethoxy)benzamide
• AKOS032459549
• 2097915-97-2

• Inchi： 1S/C18H14F3NO3S2/c19-18(20,21)25-12-5-3-11(4-6-12)17(24)22-10-13(23)14-7-8-16(27-14)15-2-1-9-26-15/h1-9,13,23H,10H2,(H,22,24)
• InChI Key： BNJVMFJVNZZZQJ-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=CC=C1C(CNC(C1C=CC(=CC=1)OC(F)(F)F)=O)O

Computed Properties

• Exact Mass: 413.03672014g/mol
• Monoisotopic Mass: 413.03672014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 115Ų

Additional information on N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-4-(trifluoromethoxy)benzamide

N-(2-{2,2'-Bithiophene-5-yl}-2-hydroxyethyl)-4-(trifluoromethoxy)benzamide: A Comprehensive Overview

The compound N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-4-(trifluoromethoxy)benzamide, with CAS No. 2097915-97-2, is a highly specialized organic molecule that has garnered significant attention in the fields of material science and pharmaceutical research. This compound is notable for its unique structure, which combines a bithiophene moiety with a trifluoromethoxy-substituted benzamide group. The integration of these functional groups imparts distinctive electronic and chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials for optoelectronic devices. The bithiophene moiety, known for its excellent conjugation properties, plays a crucial role in enhancing the molecule's ability to absorb light and transport charges. This makes it particularly suitable for applications in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). Researchers have demonstrated that incorporating this compound into OPV architectures can significantly improve device efficiency by optimizing charge transport layers.

In addition to its electronic properties, the trifluoromethoxy group attached to the benzamide moiety contributes to the compound's stability and solubility in organic solvents. These characteristics are essential for its use in solution-processable materials, which are increasingly sought after in the manufacturing of flexible electronics. Recent advancements in synthetic methodologies have enabled the precise control of this compound's molecular structure, further enhancing its performance in device applications.

The synthesis of N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-4-(trifluoromethoxy)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the bithiophene derivative and its subsequent coupling with the trifluoromethoxy-substituted benzamide group. This process requires meticulous control over reaction conditions to ensure high yields and product purity.

Emerging research has also explored the potential of this compound in drug delivery systems due to its unique pharmacokinetic properties. The hydroxyl group present in the molecule can be exploited for bioconjugation, enabling targeted drug delivery and improved therapeutic efficacy. Preliminary studies have shown promising results in vitro, suggesting that this compound could serve as a versatile platform for developing novel pharmaceutical agents.

Furthermore, computational studies using density functional theory (DFT) have provided deeper insights into the electronic structure of this compound. These studies reveal that the conjugation between the bithiophene and benzamide groups significantly influences the molecule's frontier molecular orbitals, which are critical for its electronic behavior. Such computational analyses are instrumental in guiding experimental efforts and optimizing the compound's properties for specific applications.

In conclusion, N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-4-(trifluoromethoxy)benzamide represents a cutting-edge material with multifaceted applications across various scientific domains. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in future technological innovations.